Cas no 168021-77-0 (Disufenton)

• Product Name: Disufenton
• CAS No: 168021-77-0
• MF: C₁₁H₁₅NO₇S₂
• MW: 337.369301080704
• CID: 2846605
• Update Time: 2023-08-10

Disufenton Chemical and Physical Properties

Names and Identifiers

• Disufenton
• 797K01YF1M
• 2,4-disulfophenyl-N-t-butylnitrone
• alpha-(2,4-disulfophenyl)-N-tert-butylnitrone
• Q27266726

• Inchi： 1S/C11H15NO7S2/c1-11(2,3)12(13)7-8-4-5-9(20(14,15)16)6-10(8)21(17,18)19/h4-7H,1-3H3,(H,14,15,16)(H,17,18,19)
• InChI Key： OVTCHWSLKGENKP-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1C=[N+](C(C)(C)C)[O-])S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 604
• XLogP3: -0.6
• Topological Polar Surface Area: 154